Cas no 2639448-14-7 (2-(benzyloxy)carbonyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid
• CAS No: 2639448-14-7
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5642347
• PubChem ID: 165903998
• Update Time: 2025-06-14

2-(benzyloxy)carbonyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(benzyloxy)carbonyl]-octahydro-1H-cyclopenta[c]pyridine-5-carboxylic acid
• 2639448-14-7
• EN300-27783351
• 2-(benzyloxy)carbonyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid

• Inchi： 1S/C17H21NO4/c19-16(20)15-7-6-13-10-18(9-8-14(13)15)17(21)22-11-12-4-2-1-3-5-12/h1-5,13-15H,6-11H2,(H,19,20)
• InChI Key： KRQULRJLTWSMGN-UHFFFAOYSA-N
• SMILES： OC(C1CCC2CN(C(=O)OCC3C=CC=CC=3)CCC21)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(benzyloxy)carbonyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid

Comprehensive Overview of 2-(benzyloxy)carbonyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid (CAS No. 2639448-14-7)

2-(benzyloxy)carbonyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid (CAS No. 2639448-14-7) is a specialized organic compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a cyclopentacpyridine core and a benzyloxycarbonyl protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This versatility aligns with current trends in fragment-based drug design and medicinal chemistry optimization, where small molecular fragments are used to build larger, more complex structures. The benzyloxycarbonyl (Cbz) group is particularly noteworthy, as it serves as a protective group for amines, a feature highly relevant in peptide synthesis and prodrug development.

In the context of green chemistry and sustainable synthesis, 2-(benzyloxy)carbonyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid has garnered attention for its potential to reduce synthetic steps in multi-step reactions. Researchers are exploring its use in one-pot reactions and cascade syntheses, which minimize waste and improve efficiency. This aligns with the growing demand for eco-friendly chemical processes and atom economy in industrial applications.

The compound's octahydro-1H-cyclopentacpyridine scaffold is structurally similar to several natural alkaloids, making it a promising candidate for natural product-inspired drug discovery. Its rigid, polycyclic framework can enhance binding affinity and selectivity in target interactions, a key consideration in modern structure-activity relationship (SAR) studies. Additionally, its potential applications in neuropharmacology and GPCR-targeted therapies are areas of active investigation.

From a computational chemistry perspective, CAS No. 2639448-14-7 has been the subject of molecular docking and quantum mechanical calculations to predict its interactions with biological targets. These in silico approaches are crucial for accelerating hit-to-lead optimization in drug development pipelines. The compound's lipophilicity and hydrogen bonding capacity are also being studied to improve bioavailability and blood-brain barrier penetration.

In analytical chemistry, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize 2-(benzyloxy)carbonyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid with high precision. These methods ensure quality control in research settings and support the compound's use in high-throughput screening platforms. The growing interest in chiral separations has also led to studies on its enantiomeric purity, important for asymmetric synthesis applications.

The pharmaceutical industry's shift toward targeted therapies and personalized medicine has increased the relevance of specialized intermediates like this compound. Its potential role in kinase inhibitor development and allosteric modulator design reflects broader trends in precision medicine. Furthermore, its compatibility with click chemistry approaches makes it valuable for bioconjugation and probe development in chemical biology.

As research continues, 2-(benzyloxy)carbonyl-octahydro-1H-cyclopentacpyridine-5-carboxylic acid (CAS No. 2639448-14-7) remains at the forefront of innovative drug design. Its multifaceted applications span from academic research to industrial scale-up, addressing critical challenges in modern chemistry and pharmacology. With ongoing advancements in synthetic methodology and biological evaluation, this compound is poised to contribute significantly to next-generation therapeutic development.